Cas no 2171645-70-6 (2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid)

• Product Name: 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• CAS No: 2171645-70-6
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6592783
• PubChem ID: 165575774
• Update Time: 2025-05-19

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• 2-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetic acid
• 2171645-70-6
• EN300-1538140

• Inchi： 1S/C23H26N2O5/c1-3-20(22(28)25(4-2)13-21(26)27)24-23(29)30-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19-20H,3-4,13-14H2,1-2H3,(H,24,29)(H,26,27)
• InChI Key： RURMUWIYRFTWCW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)CC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS No. 2171645-70-6): A Comprehensive Overview

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS No. 2171645-70-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and glycine, featuring an N-ethyl and a (9H-fluoren-9-yl)methoxycarbonyl group. Its unique structural characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical structure of 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid is characterized by a central glycine moiety, which is crucial for its biological activity. The presence of the (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group allows for precise control over the reactivity of the amino group, making it an ideal candidate for solid-phase peptide synthesis (SPPS) and other synthetic protocols. The N-ethyl substitution adds steric bulk and influences the compound's solubility and stability in various solvents.

In recent years, significant advancements have been made in understanding the potential applications of this compound. Research has shown that 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid can be used as a building block in the synthesis of peptides and peptidomimetics with enhanced pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively incorporated into peptides designed to target specific receptors involved in neurodegenerative diseases.

The protective properties of the Fmoc group are particularly noteworthy. The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, such as treatment with piperidine. This characteristic makes it an excellent choice for stepwise synthesis, where each amino acid is added sequentially while maintaining the integrity of the growing peptide chain. The ability to selectively deprotect and reactivate the amino group without affecting other functional groups is crucial for achieving high yields and purity in peptide synthesis.

Beyond its use in peptide synthesis, 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid has also shown promise in the development of small molecule inhibitors. A recent study published in Organic Letters reported the successful use of this compound as a key intermediate in the synthesis of inhibitors targeting protein-protein interactions (PPIs). These inhibitors have potential applications in cancer therapy, where disrupting specific PPIs can lead to cell cycle arrest and apoptosis.

The solubility and stability of 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid are important considerations for its practical application. The presence of the N-Ethyl substitution enhances its solubility in organic solvents, which is beneficial for synthetic reactions that require high concentrations. Additionally, the stability of the Fmoc group under various reaction conditions ensures that the compound remains intact until it is intentionally deprotected.

In conclusion, 2-N-ethyl-2-{((9H-fluoren-9-y l)methoxycarbonyl}amino)butanamidoacetic acid (CAS No. 2171645 -70 -6) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal building block for peptide synthesis and small molecule inhibitor development. Ongoing research continues to uncover new possibilities for its use in therapeutic applications, highlighting its significance in modern drug discovery efforts.